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Compound of Interest

Compound Name: Phthalic anhydride

Cat. No.: B7721444

An In-depth Technical Guide to Phthalic Anhydride Safety for Laboratory Use

Introduction

Phthalic anhydride is an organic compound with the formula CeH4(CO)20 and is the
anhydride of phthalic acid.[1] It appears as a white, lustrous crystalline solid, often in the form
of needles or flakes, and has a characteristic acrid odor.[2][3][4] This compound is a vital
industrial chemical primarily used in the large-scale production of plasticizers, as well as in the
manufacturing of alkyd and unsaturated polyester resins, dyes, and pharmaceuticals.[1][3][5]
Given its reactivity and hazardous properties, a thorough understanding of its safety data sheet
(SDS) is critical for researchers, scientists, and drug development professionals who handle
this chemical in a laboratory setting. This guide provides a comprehensive overview of the
safety information for phthalic anhydride, with a focus on quantitative data, emergency
protocols, and experimental safety methodologies.

Hazard Identification

Phthalic anhydride is classified as a hazardous substance and presents multiple health and
physical hazards.[6][7]

GHS Hazard Statements:

e H302: Harmful if swallowed.[8][9][10]
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e H315: Causes skin irritation.[8][9][10]

e H317: May cause an allergic skin reaction.[8][9][10]

o H318: Causes serious eye damage.[8][9][10]

o H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[8][9][10]
o H335: May cause respiratory irritation.[8][9][10]

Contact with the solid material can severely irritate and burn the skin and eyes.[11] Inhalation
of dust or fumes can irritate the nose, throat, and lungs, leading to coughing, wheezing, and
potentially an asthma-like allergy.[11][12] Chronic exposure can result in conjunctivitis, rhinitis,
bronchitis, and skin sensitization.[12][13] Finely dispersed dust can also form explosive
mixtures in the air.[9][13][14]

Physical and Chemical Properties

The physical and chemical properties of phthalic anhydride are summarized in the table
below. This data is essential for safe handling, storage, and experimental design.
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Property Value Citations
Molecular Formula CsHa0s3 [14]
Molecular Weight 148.12 g/mol [2][15][16]
White crystalline needles or
Appearance ] [21[31[4][14]
solid flakes
Odor Characteristic, acrid, pungent [2][4][15]
Melting Point 131-134 °C (268-273 °F) [1][13][14]
Boiling Point 284-295 °C (543-563 °F) [1][11][14][15]
Flash Point 151-152 °C (304-306 °F) [O][11][13][14]
Autoignition Temperature 570-580 °C (1058-1076 °F) [O][11][13][14]
Lower Explosion Limit (LEL) 1.7% (V) [419011][14]
Upper Explosion Limit (UEL) 10.5% (V) [O1[11][14]
Vapor Pressure 0.01 mbar @ 20 °C [13][14]
) 1.53 g/cm3 (solid); 1.20 g/mL
Density [1][15][16]
(molten)
Reacts with hot water; slightly
. soluble in cold water (approx.
Solubility [2][3][15][17]

6 g/L). Soluble in alcohol,

benzene, and ether.

Toxicological Data

Toxicological data provides quantitative measures of a substance's acute toxicity. The values

for phthalic anhydride are presented below.
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Test Species Route Value Citations
LDso Rat Oral 1530 mg/kg [17][18][19]
LDso Mouse Oral 1500 mg/kg [19][20]
) > 10,000 mg/kg
LDso Rabbit Dermal [17][19][20]
(> 10 g/kg)

>214mg/L (4 h
LCso Rat Inhalation exposure, [17][21]

dust/aerosol)

Occupational Exposure Limits

Regulatory bodies worldwide have established occupational exposure limits (OELS) to protect
laboratory and industrial workers.

Value
Agency Limit Type Value (ppm) Notes Citations
(mg/im?)
8-hour time-
OSHA PEL (TWA) 12 mg/m3 2 ppm weighted [5][11][17]
average
10-hour time-
NIOSH REL (TWA) 6 mg/m3 1 ppm weighted [4][11][17]
average
Inhalable
ACGIH TLV (TWA) 0.002 mg/m3 - fraction and [17]
vapor
Immediately
NIOSH IDLH 60 mg/m3 - Dangerous to  [4][11][17]

Life or Health

Emergency Procedures
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Proper and immediate response during an emergency is critical to minimizing harm. The
following workflows outline the necessary steps for first aid and spill response.

First Aid Measures

A systematic approach to first aid is crucial following any exposure. The diagram below
illustrates the appropriate response for each route of exposure.

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Immediate Actiohs & Medical Attention

Move to fresh air.
Keep at rest.

Rinse cautiously with water
for at least 15 minutes.

Immediately remove all
contaminated clothing.

Rinse mouth with water.

Remove contact lenses,
if present and easy to do.

Wash skin with soap

If not breathing, give artificial respiration. andlplentylofwater foriat|east5 mint

Do NOT induce vomiting.

Get medical attention if
-irritation or rash occurs.

Immediately call a POISON Call a POISON CENTER or
CENTER or doctor. doctor if you feel unwell.

If symptoms persist, call a physician.

Click to download full resolution via product page

Caption: First aid workflow for different routes of exposure to phthalic anhydride.

Accidental Release Measures (Spill Response)

In the event of a spill, a coordinated and safe cleanup is necessary to prevent exposure and
environmental contamination.
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Spill Response Workflow

Spill Detected

Isolate spill area
Restrict access

:

Wear appropriate PPE
(respirator, gloves, goggles,
protective clothing)

:

Cut off ignition sources

Cleanup Procedure

Avoid dust formation

Slightly moisten spilled material
OR use a HEPA-filter vacuum

Collect with a clean shovel
into a dry, clean, covered container

Ventilate area after
clean-up is complete

:

Dispose of waste in accordance
with regulations

Spill Secured

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a phthalic anhydride spill.
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Stability and Reactivity

Phthalic anhydride is stable under normal conditions but is moisture-sensitive.[14][17] It can
react violently with certain substances.

e Reactivity with Water: Reacts, usually slowly, with water to form phthalic acid and release
heat.[2][11] The reaction can become violent if local heating accelerates the rate.[2]

e Incompatible Materials: It is incompatible with strong oxidizing agents, strong acids, strong
bases, alcohols, and reducing agents.[2][9][14]

e Hazardous Reactions: Risk of explosion in contact with nitric acid, copper oxide at elevated
temperatures, or sodium nitrite with heat.[2][8][11]

o Hazardous Decomposition Products: Thermal decomposition can lead to the release of
irritating gases and vapors, including carbon monoxide and carbon dioxide.[9][14]

Phthalic Anhydride

hydrolysis

Reacts With

Heat + Copper Oxide Strong Oxidizing Agents AN R
or Sodium Nitrite (e.g., Nitric Acid) Strong Bases Alcohols \. on thermal decomposition

: e Toxic Fumes
Exothermic Esterification (CO, CO2)

Water / Moisture

Hazardous Outcg

Forms Phthalic Acid

(Exothermic) Violent Reaction

Explosion Hazard

Click to download full resolution via product page

Caption: Reactivity profile of phthalic anhydride with incompatible materials.
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Safe Handling and Storage Workflow

A systematic approach to handling and storage is essential to maintain a safe laboratory
environment.[13][22]
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Start: Work with Phthalic Anhydride

Planning & Preparation

1. Conduct Risk Assessment

2. Implement Engineering Controls
(Fume Hood, Local Exhaust Ventilation)

3. Select Appropriate PPE
(Gloves, Goggles, Respirator)

Handling & Storage

4. Follow Safe Handling Procedures
(Avoid dust, ground equipment,
keep away from incompatibles)

l

5. Ensure Proper Storage
(Cool, dry, well-ventilated,
tightly closed container, away from moisture)

Post-Prpcedure

6. Maintain Emergency Preparedness
(Spill Kit, Eyewash Station, Safety Shower)

7. Proper Waste Disposal

End: Safe Completion of Work

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of phthalic anhydride.
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Experimental Protocols for Safety Assessment

Safety data sheets cite results from standardized tests. Understanding the methodology of
these tests is crucial for interpreting the data and assessing risk.

Protocol: Flash Point Determination (Pensky-Martens
Closed Cup Method)

This protocol outlines the determination of the flash point, a key indicator of flammability.

Objective: To determine the lowest temperature at which the application of an ignition source
causes the vapors of a sample to ignite under specified conditions.

Apparatus:

Pensky-Martens closed-cup tester

Calibrated thermometer

Heat source (electric or gas)

Ignition source (gas flame or electric igniter)
Methodology:

o Sample Preparation: Ensure the solid phthalic anhydride sample is molten and free of
water. Pour the liquid sample into the test cup to the specified filling mark.

o Apparatus Setup: Place the test cup in the heating vessel. Fit the lid, ensuring it is secure.
Insert the calibrated thermometer and stirrer.

o Heating: Begin heating the sample at a slow, constant rate (5-6 °C per minute). Start the
stirrer and maintain a constant stirring speed.

o Testing for Flash: When the sample temperature is approximately 20-30 °C below the
expected flash point (152 °C), apply the test flame.[14]
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o Application of Ignition Source: The ignition source is dipped into the vapor space of the cup
for a specified duration at regular temperature intervals (every 1-2 °C).

» Observation: The flash point is the lowest temperature at which the application of the ignition
source causes a distinct flash in the interior of the cup.

e Recording: Record the barometric pressure. Correct the observed flash point to standard
atmospheric pressure.

Protocol: Acute Oral Toxicity - LDso Determination (Up-
and-Down Procedure)

This protocol determines the median lethal dose (LDso) following oral administration.

Objective: To determine the dose of phthalic anhydride that is lethal to 50% of a test
population of rats when administered orally.

Apparatus:

» Animal caging compliant with ethical standards
» Oral gavage needles

o Calibrated syringes

e Analytical balance

Methodology:

e Animal Selection: Use a single sex of healthy, young adult rats (e.g., Sprague-Dawley strain).
Acclimatize the animals to laboratory conditions.

» Dose Preparation: Prepare a series of dose concentrations of phthalic anhydride in an
appropriate vehicle (e.g., corn oil).

e Dosing Procedure (Main Test):
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o Dose one animal at a time using a stepwise procedure. The starting dose should be near
the estimated LDso (e.g., 1530 mg/kg).[17]

o If the animal survives, the dose for the next animal is increased by a constant factor (e.g.,
1.5x).

o If the animal dies, the dose for the next animal is decreased by the same factor.

o Observation Period: Observe animals individually for at least 14 days. Note all signs of
toxicity, including changes in skin, fur, eyes, and behavior, as well as body weight. Record all
mortalities.

o Data Analysis: The LDso is calculated using the maximum likelihood method based on the
sequence of survivals and deaths.

Protocol: Acute Inhalation Toxicity - LCso Determination

This protocol determines the median lethal concentration (LCso) following inhalation.

Objective: To determine the concentration of phthalic anhydride dust/aerosol that is lethal to
50% of a test population of rats over a specified exposure duration.

Apparatus:

Whole-body or nose-only inhalation exposure chamber

Dust/aerosol generation system

Particle size analyzer and concentration monitoring equipment

Airflow and humidity controls
Methodology:

o Atmosphere Generation: Generate a stable and measurable test atmosphere of phthalic
anhydride dust. The particle size distribution should be characterized, targeting a mass
median aerodynamic diameter (MMAD) within the respirable range.
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e Animal Selection: Use healthy, young adult rats. Acclimatize them to the test apparatus.

o Exposure: Expose groups of animals (typically 5 of each sex per group) to a series of
concentrations for a fixed period, usually 4 hours.[17] A control group is exposed to filtered
air only.

e Monitoring: Continuously monitor the chamber for airflow, temperature, humidity, and the
concentration of the test substance.

e Observation Period: After exposure, house the animals under normal laboratory conditions
for a 14-day observation period.

 Clinical Observations: Record mortality, body weights, and all signs of toxicity daily.
o Pathology: Perform a gross necropsy on all animals at the end of the observation period.

o Data Analysis: Calculate the LCso value and its 95% confidence limits using appropriate
statistical methods (e.g., probit analysis).

Disposal Considerations

Waste material must be disposed of in accordance with local, state, and federal regulations. It
may be necessary to contain and dispose of phthalic anhydride as a hazardous waste.[11] A
recommended method is to dissolve or mix the material with a combustible solvent and burn it
in a chemical incinerator equipped with an afterburner and scrubber. Do not allow the product
to enter drains.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. Phthalic anhydride - Wikipedia [en.wikipedia.org]
o 2. Phthalic Anhydride | C6H4(C0O)20 | CID 6811 - PubChem [pubchem.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 13/15 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC423320050&productDescription=PHTHALIC+ANHYDRIDE+ACS+5KG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b7721444?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1535.pdf
https://www.hbchemical.com/wp-content/uploads/2022/09/Phthalic-Anhydride-SDS.pdf
https://www.benchchem.com/product/b7721444?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Phthalic_anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/Phthalic-Anhydride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7721444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

3. Phthalic Anhydride and Its Chemical Properties - Shanghai Douwin Chemical Co.,Ltd.
[douwin-chem.com]

4. CDC - NIOSH Pocket Guide to Chemical Hazards - Phthalic anhydride [cdc.gov]
5. datasheets.scbt.com [datasheets.scbt.com]

6. hbchemical.com [hbchemical.com]

7. archpdfs.Ips.org [archpdfs.lps.org]

8. idesapetroquimica.com [idesapetroquimica.com]

9. thirumalaichemicals.com [thirumalaichemicals.com]
10. media.bazan.co.il [media.bazan.co.il]

11. nj.gov [nj.gov]

12. epa.gov [epa.gov]

13. benchchem.com [benchchem.com]

14. westliberty.edu [westliberty.edu]

15. The Essential Role of Phthalic Anhydride in Modern Industry - TAINUO CHEMICAL
[sinotainuo.com]

16. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
17. fishersci.com [fishersci.com]

18. petrom.com.br [petrom.com.br]

19. spectrumchemical.com [spectrumchemical.com]

20. trc-corp.com [trc-corp.com]

21. sigmaaldrich.com [sigmaaldrich.com]

22. mohebbaspar.com [mohebbaspar.com]

To cite this document: BenchChem. [Phthalic anhydride safety data sheet for laboratory use].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7721444#phthalic-anhydride-safety-data-sheet-for-
laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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